3,4-Diaminobenzhydrazide

• IUPAC Name: 3,4-diaminobenzohydrazide
• InChI: InChI=1S/C7H10N4O/c8-5-2-1-4(3-6(5)9)7(12)11-10/h1-3H,8-10H2,(H,11,12)
• InChI Key: YGCXQTYRSKMILM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NN)N)N
• Molecular Formula: C7H10N4O
• DSSTOX Substance ID: DTXSID10403987
• Molecular Weight: 166.18 g/mol
• CAS RN: 103956-09-8

Description

3,4-Diaminobenzhydrazide (3,4-DABH) is a widely used organic compound in the scientific research field. It is an aminobenzhydrazide derivative formed by the condensation of 3-amino-4-hydroxybenzaldehyde and hydrazine. It is a white crystalline solid with a molecular weight of 181.2 g/mol and a melting point of 206°C. 3,4-DABH has been used in a variety of scientific research applications, including biochemical and physiological studies. It is a versatile compound that has been used in various laboratory experiments due to its high solubility in water and other organic solvents.

Scientific Research Applications

• Histochemistry and Cytochemistry : 3,3'-Diaminobenzidine (DAB) is utilized in histochemistry and cytochemistry for demonstrating oxidative enzymes and hemoproteins, tracer experiments, immunocytochemistry, and non-enzymic DAB oxidation methods (Litwin, 1979).

• Nanotechnology and Environmental Analysis : 3,4-Diaminobenzenethiol serves as a ligand for gold nanoparticles, enabling rapid detection of copper ions in water. This offers a straightforward method for analyzing Cu2+ (Zhang et al., 2016).

• Neuroscience Research : 3,4-Diaminopyridine selectively blocks potassium channels in squid axon membranes, which is crucial for studying membrane ionic channels (Kirsch & Narahashi, 1978).

• Medical Applications : 3,4-Diaminopyridine (DAP) may modulate brain motor activity in patients with multiple sclerosis, likely enhancing excitatory synaptic transmission (Mainero et al., 2004).

• Corrosion Inhibition : 3,4-Diaminobenzonitrile effectively inhibits steel corrosion, indicating its application in reducing metal degradation (Sığırcık et al., 2016).

• Explosive Materials : 3,4-Di(nitramino)furazan is a highly energetic compound with potential applications as a powerful explosive and a possible catalyst for chemical reactions (Tang et al., 2015).

• Chemiluminescence in Analytical Chemistry : 4,5-Diaminophthalhydrazide dihydrochloride acts as a highly sensitive chemiluminescence derivatization reagent for α-keto acids in liquid chromatography (Ishida et al., 1990).

• Pharmacology and Disease Treatment : 3,4-Diaminopyridine shows effectiveness in treating neuromuscular and autonomic nervous system disorders in patients with Lambert-Eaton syndrome (Lundh et al., 1984).

Safety and Hazards

3,4-Diaminobenzhydrazide may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapours/spray, and to use it only outdoors or in a well-ventilated area. Protective measures such as wearing protective gloves, clothing, and eye/face protection are advised.

Mechanism of Action

3,4-Diaminobenzhydrazide, also known as 3,4-diaminobenzohydrazide, is a chemical compound with the empirical formula C7H10N4O . This article will discuss its mechanism of action, including its primary targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown